n-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine

• Molecular Formula: C10H14F2N2
• Molecular Weight: 200.23 g/mol
• IUPAC Name: N'-(2,4-difluorophenyl)-N,N'-dimethylethane-1,2-diamine
• InChI: InChI=1S/C10H14F2N2/c1-13-5-6-14(2)10-4-3-8(11)7-9(10)12/h3-4,7,13H,5-6H2,1-2H3
• InChI Key: MFKGPAAHTCJZOU-UHFFFAOYSA-N
• Canonical SMILES: CNCCN(C)C1=C(C=C(C=C1)F)F

Description

N-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine is a useful research compound. Its molecular formula is C10H14F2N2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Combine 1-bromo-2,4-difluorobenzene (1.00 g, 5.18 mmol), N,N′-dimethyl-ethylenediamine (2.74 g, 31.1 mmol), NaO-t-Bu (0.70 g, 7.2 mmol), Pd(dba)2 (0.060 g, 0.10 mmol) and (±)-BINAP (0.19 g, 0.31 mmol) in toluene (10 ml). Heat at 110° for 18 h, allow to cool, and extract with 1N HCl. Basify the aqueous solution with NaOH and extract with CH2Cl2. Dry, concentrate, and purify by PLC to give N-(2,4-difluoro-phenyl)-N,N′-dimethylethylenediamine.

Synthesis routes and methods II

Procedure details

Combine 1-bromo-2,4-difluorobenzene (1.00 g, 5.18 mmol), N,N′-dimethylethylenediamine (2.74 g, 31.1 mmol), NaO-t-Bu (0.70 g, 7.2 mmol), Pd(dba)2 (0.060 g, 0.10 mmol) and (+)-BINAP (0.19 g, 0.31 mmol) in toluene (10 ml). Heat at 110° for 18 h, allow to cool, and extract with 1N HCl. Basify the aqueous solution with NaOH and extract with CH2Cl2. Dry, concentrate, and purify by PLC to give N-(2,4-difluorophenyl)-N,N′-dimethylethylenediamine.